3-(N-methyl-N-(m-tolyl)sulfamoyl)-4-phenyl-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
Description
3-(N-methyl-N-(m-tolyl)sulfamoyl)-4-phenyl-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H23N3O3S2 and its molecular weight is 477.6. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis Reagent
This compound is a reagent or intermediate in organic synthesis reactions . It can be used to create a variety of other compounds, contributing to the development of new substances and materials.
Photosensitizer Precursor
In photochemical research, it can be used as a precursor to photosensitizers and fluorescent dyes . Photosensitizers are substances that promote photochemical reactions upon exposure to light, while fluorescent dyes emit light upon absorption of light.
Catalyst in Protodeboronation
The compound has been used in the catalytic protodeboronation of pinacol boronic esters . This process involves the removal of a boron group from an organic molecule, which is a key step in many organic synthesis reactions.
Anti-Markovnikov Hydromethylation
The compound has been used in the formal anti-Markovnikov hydromethylation of alkenes . This is a valuable transformation in organic chemistry, allowing for the addition of a hydrogen and a methyl group across a carbon-carbon double bond in a manner that defies the traditional Markovnikov’s rule.
Methane Addition to Alkenes
The compound has been used in a protocol that allows for a formal methane addition to various alkenes . This process combines the protodeboronation protocol with a Matteson-CH2-homologation, expanding the range of possible transformations in organic synthesis.
Biological Potential of Indole Derivatives
The compound, being an indole derivative, may possess various biological activities . Indole derivatives have been found to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
properties
IUPAC Name |
3-[methyl-(3-methylphenyl)sulfamoyl]-4-phenyl-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O3S2/c1-18-9-8-13-21(15-18)28(2)33(30,31)24-22(19-10-4-3-5-11-19)17-32-23(24)25(29)27-16-20-12-6-7-14-26-20/h3-15,17H,16H2,1-2H3,(H,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFFSIUIKKTZZFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N(C)S(=O)(=O)C2=C(SC=C2C3=CC=CC=C3)C(=O)NCC4=CC=CC=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(N-methyl-N-(m-tolyl)sulfamoyl)-4-phenyl-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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